Cas no 2920218-16-0 ((S)-2-tert-Butyl 8-ethyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate)

• Product Name: (S)-2-tert-Butyl 8-ethyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate
• CAS No: 2920218-16-0
• MF: C₁₄H₂₄N₂O₄
• MW: 284.351364135742
• CID: 6787494
• Update Time: 2025-05-20

(S)-2-tert-Butyl 8-ethyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-2-tert-Butyl 8-ethyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate
• 2,6-Diazaspiro[3.4]octane-2,8-dicarboxylic acid, 2-(1,1-dimethylethyl) 8-ethyl ester, (8S)-

• Inchi： 1S/C14H24N2O4/c1-5-19-11(17)10-6-15-7-14(10)8-16(9-14)12(18)20-13(2,3)4/h10,15H,5-9H2,1-4H3/t10-/m0/s1
• InChI Key： VASKQASZGABQFA-JTQLQIEISA-N
• SMILES： C([C@@H]1CNCC21CN(C2)C(=O)OC(C)(C)C)(=O)OCC

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 374.7±42.0 °C(predicted)
• pka: 9.36±0.40(predicted)

Additional information on (S)-2-tert-Butyl 8-ethyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate

Recent Advances in the Synthesis and Applications of (S)-2-tert-Butyl 8-ethyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate (CAS: 2920218-16-0)

The compound (S)-2-tert-Butyl 8-ethyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate (CAS: 2920218-16-0) has recently gained significant attention in the field of chemical biology and medicinal chemistry due to its unique spirocyclic structure and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the importance of spirocyclic scaffolds in medicinal chemistry, as they offer conformational rigidity and three-dimensional diversity, which are crucial for targeting complex biological systems. The (S)-enantiomer of 2-tert-Butyl 8-ethyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate has been identified as a key intermediate in the synthesis of novel protease inhibitors and GPCR modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, showcasing its versatility in drug design.

In terms of synthesis, recent advancements have focused on optimizing the enantioselective preparation of this compound. A team at the University of Cambridge reported a highly efficient asymmetric synthesis route with an enantiomeric excess of >99%, utilizing a chiral auxiliary approach. This method significantly improves the scalability and purity of the compound, making it more accessible for pharmaceutical applications. The study also highlighted the compound's stability under various physiological conditions, a critical factor for its potential use in vivo.

Biological evaluations of derivatives containing this spirocyclic core have shown promising results in targeting neurodegenerative diseases. Research conducted at the National Institutes of Health (NIH) revealed that analogs of (S)-2-tert-Butyl 8-ethyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate exhibit potent activity against tau protein aggregation, a hallmark of Alzheimer's disease. These findings were published in ACS Chemical Neuroscience in early 2024, suggesting a new avenue for therapeutic intervention in neurodegenerative disorders.

Furthermore, the compound's potential in oncology has been explored in recent preclinical studies. Its unique structure allows for effective penetration of the blood-brain barrier, making it particularly valuable for the treatment of glioblastoma and other CNS malignancies. A collaborative study between academic and industry researchers demonstrated that derivatives of this compound show selective cytotoxicity against glioma cell lines while sparing normal neural cells, as reported in the Journal of Neuro-Oncology.

In conclusion, (S)-2-tert-Butyl 8-ethyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate represents a versatile scaffold with significant potential in multiple therapeutic areas. Recent advances in its synthesis and biological evaluation underscore its importance in modern drug discovery efforts. Future research directions may include further optimization of its pharmacokinetic properties and expansion of its applications to other disease areas, such as infectious diseases and autoimmune disorders.